Cas no 2680850-49-9 (benzyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate)

• Product Name: benzyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate
• CAS No: 2680850-49-9
• MF: C₂₁H₁₆ClN₃O₂
• MW: 377.823643684387
• CID: 5625875
• PubChem ID: 165921561
• Update Time: 2025-05-20

benzyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301591
• benzyl N-(5-chloro-2-cyanophenyl)-N-[(pyridin-2-yl)methyl]carbamate
• 2680850-49-9
• benzyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate

• Inchi： 1S/C21H16ClN3O2/c22-18-10-9-17(13-23)20(12-18)25(14-19-8-4-5-11-24-19)21(26)27-15-16-6-2-1-3-7-16/h1-12H,14-15H2
• InChI Key： CTHCYDMZAFEGIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)N(C(=O)OCC1C=CC=CC=1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 377.0931045g/mol
• Monoisotopic Mass: 377.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.2Ų

Additional information on benzyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate

Comprehensive Overview of Benzyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate (CAS No. 2680850-49-9)

Benzyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate (CAS No. 2680850-49-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, combines a benzyl carbamate moiety with a pyridinyl and chlorophenyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

The compound's structure features a 5-chloro-2-cyanophenyl group, which is known to enhance binding affinity in target proteins, and a pyridin-2-yl moiety, often associated with improved pharmacokinetic properties. These attributes make Benzyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate a valuable candidate for further exploration in medicinal chemistry. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the current focus on combating antibiotic resistance and chronic diseases.

In the context of green chemistry, the synthesis of Benzyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate has been optimized to reduce environmental impact. Modern synthetic routes emphasize catalytic methods and solvent-free conditions, addressing the industry's shift toward sustainable practices. This aligns with the increasing popularity of searches like "eco-friendly synthesis of heterocycles" and "sustainable pharmaceutical intermediates," reflecting global trends in responsible chemical production.

From a commercial perspective, CAS No. 2680850-49-9 is gaining traction as a building block for high-value fine chemicals. Its applications extend to material science, where it serves as a precursor for functional polymers and coatings. The compound's stability under various conditions makes it suitable for industrial-scale processes, a topic frequently queried in forums and search engines under terms like "scalable synthesis of carbamates."

Analytical characterization of Benzyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural confirmation, critical for regulatory compliance in pharmaceutical applications. Discussions around "analytical validation of complex organics" and "QC protocols for carbamate derivatives" are common among professionals seeking reliable data.

Future research directions for this compound may explore its structure-activity relationships (SAR) in biological systems, particularly in central nervous system (CNS) targets. With rising interest in neurodegenerative diseases, queries like "neuroprotective carbamate derivatives" and "CNS drug design" underscore the relevance of such investigations. The compound's modular design also allows for derivatization to optimize properties like solubility and bioavailability.

In summary, Benzyl N-(5-chloro-2-cyanophenyl)-N-(pyridin-2-yl)methylcarbamate (CAS No. 2680850-49-9) represents a multifaceted tool for researchers addressing challenges in drug development, sustainable chemistry, and advanced materials. Its integration into cutting-edge applications continues to inspire innovation across scientific disciplines.